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Compound of Interest

Compound Name: 4-lodo-2-(methylthio)pyrimidine

Cat. No.: B072567

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 4-iodo-2-(methylthio)pyrimidine, a compound
of interest in chemical synthesis and drug discovery. Due to the absence of publicly available
quantitative solubility data for this specific molecule, this document provides a comprehensive
overview of its known physical properties and outlines detailed experimental protocols for
determining its solubility in common laboratory solvents. The provided methodologies are
intended to enable researchers to generate precise and reliable solubility data, a critical
parameter for reaction optimization, formulation development, and biological screening.

Introduction

4-lodo-2-(methylthio)pyrimidine is a heterocyclic organic compound that serves as a
versatile building block in medicinal chemistry and materials science. The solubility of a
compound is a fundamental physicochemical property that significantly influences its reactivity,
bioavailability, and formulation possibilities. Understanding the solubility of 4-iodo-2-
(methylthio)pyrimidine in various solvents is therefore essential for its effective application in
research and development. This guide presents the available physical data for the compound
and provides standardized procedures for solubility determination.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b072567?utm_src=pdf-interest
https://www.benchchem.com/product/b072567?utm_src=pdf-body
https://www.benchchem.com/product/b072567?utm_src=pdf-body
https://www.benchchem.com/product/b072567?utm_src=pdf-body
https://www.benchchem.com/product/b072567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of 4-lodo-2-
(methylthio)pyrimidine

While specific solubility data is not readily available in the literature, a summary of its key
physical and chemical properties has been compiled from various sources. These properties
can offer initial insights into its potential solubility behavior based on the principle of "like
dissolves like."

Property Value Source

ChemicalBook[1], Santa Cruz
Biotechnology[2]

CAS Number 1122-74-3

ChemicalBook[1], Santa Cruz

Molecular Formula CsHsIN2S )
Biotechnology[2]
) ChemicalBook[1], Santa Cruz
Molecular Weight 252.08 g/mol _
Biotechnology[2]
Appearance Solid ChemicalBook][1]
Melting Point 45-47 °C ChemicalBook[1]
Boiling Point (Predicted) 307.0+£15.0°C ChemicalBook][1]
Density (Predicted) 2.00 £ 0.1 g/cm? ChemicalBook[1]

Keep in dark place, Inert
Storage Temperature atmosphere, Store in freezer, ChemicalBook][1]
under -20°C

Experimental Protocols for Solubility Determination

The following protocols describe methodologies for both qualitative and quantitative
determination of the solubility of 4-iodo-2-(methylthio)pyrimidine.

Qualitative Solubility Testing

This method provides a rapid assessment of a compound's solubility in various solvents,
categorizing it as soluble, partially soluble, or insoluble.
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Materials:
¢ 4-lodo-2-(methylthio)pyrimidine

» A selection of common laboratory solvents (e.g., water, ethanol, methanol, isopropanol,
acetonitrile, DMSO, DMF, ethyl acetate, dichloromethane, chloroform, acetone, THF)

e Small test tubes
o \ortex mixer
e Spatula

Procedure:

Add approximately 10 mg of 4-iodo-2-(methylthio)pyrimidine to a small test tube.

Add 1 mL of the selected solvent to the test tube.

Vigorously agitate the mixture using a vortex mixer for 60 seconds.

Visually inspect the solution against a dark background.

o Soluble: The solid completely dissolves, leaving a clear solution with no visible particles.
o Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

o Insoluble: The solid does not appear to dissolve.

¢ Record the observations for each solvent.

Quantitative Solubility Determination (Gravimetric
Method)

This method provides a precise measurement of a compound's solubility in a given solvent at a
specific temperature.[3][4][5]

Materials:
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4-lodo-2-(methylthio)pyrimidine

Selected solvent

Thermostatic shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters, 0.45 um)
Pre-weighed evaporation dish or vial

Oven

Procedure:

Prepare a saturated solution by adding an excess amount of 4-iodo-2-
(methylthio)pyrimidine to a known volume of the solvent in a sealed container.

Place the container in a thermostatic shaker or water bath set to the desired temperature
(e.g., 25 °C) and agitate until equilibrium is reached (typically 24-48 hours). Ensure excess
solid remains.

Allow the solution to settle.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a
0.45 um filter to remove any undissolved solid.

Transfer the clear filtrate to a pre-weighed evaporation dish.
Record the exact weight of the filtrate.

Evaporate the solvent in an oven at a temperature below the boiling point of the solvent and
below the melting point of the compound until a constant weight of the dried solid is
achieved.

Weigh the evaporation dish containing the dried solid.
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» Calculate the solubility using the following formula:

Solubility ( g/2100 mL) = [(Weight of dish + solid) - (Weight of empty dish)] / (Volume of filtrate
in mL) * 100

Experimental Workflow and Logic

The following diagrams illustrate the logical flow for assessing and quantifying the solubility of

4-iodo-2-(methylthio)pyrimidine.

Qualitative Assessment
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Caption: Workflow for Qualitative Solubility Testing.
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Caption: Workflow for Quantitative Solubility Determination.
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Conclusion

While quantitative solubility data for 4-iodo-2-(methylthio)pyrimidine is not currently
published, this guide provides the necessary framework for researchers to determine this
crucial parameter. The outlined qualitative and quantitative experimental protocols offer reliable
methods for generating solubility profiles in a range of common laboratory solvents. The
resulting data will be invaluable for optimizing synthetic procedures, designing effective
purification strategies, and developing formulations for biological and other applications. It is
recommended that solubility is determined at various temperatures to create a comprehensive
solubility profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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